Cas no 676132-43-7 (1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester)
1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester
- BENZYL 2-(PROP-2-EN-1-YL)PYRROLIDINE-1-CARBOXYLATE
- EN300-7158087
- 676132-43-7
- DTXSID50463787
-
- Inchi: 1S/C15H19NO2/c1-2-7-14-10-6-11-16(14)15(17)18-12-13-8-4-3-5-9-13/h2-5,8-9,14H,1,6-7,10-12H2
- InChI Key: DCBMOGBWMXETKH-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCCC1CC=C)=O
Computed Properties
- Exact Mass: 245.141578849Da
- Monoisotopic Mass: 245.141578849Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester Pricemore >>
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| Enamine | EN300-7158087-0.05g |
benzyl 2-(prop-2-en-1-yl)pyrrolidine-1-carboxylate |
676132-43-7 | 0.05g |
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| Enamine | EN300-7158087-0.1g |
benzyl 2-(prop-2-en-1-yl)pyrrolidine-1-carboxylate |
676132-43-7 | 0.1g |
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benzyl 2-(prop-2-en-1-yl)pyrrolidine-1-carboxylate |
676132-43-7 | 0.25g |
$1196.0 | 2023-05-25 | ||
| Enamine | EN300-7158087-0.5g |
benzyl 2-(prop-2-en-1-yl)pyrrolidine-1-carboxylate |
676132-43-7 | 0.5g |
$1247.0 | 2023-05-25 | ||
| Enamine | EN300-7158087-1.0g |
benzyl 2-(prop-2-en-1-yl)pyrrolidine-1-carboxylate |
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$1299.0 | 2023-05-25 | ||
| Enamine | EN300-7158087-2.5g |
benzyl 2-(prop-2-en-1-yl)pyrrolidine-1-carboxylate |
676132-43-7 | 2.5g |
$2548.0 | 2023-05-25 | ||
| Enamine | EN300-7158087-5.0g |
benzyl 2-(prop-2-en-1-yl)pyrrolidine-1-carboxylate |
676132-43-7 | 5g |
$3770.0 | 2023-05-25 | ||
| Enamine | EN300-7158087-10.0g |
benzyl 2-(prop-2-en-1-yl)pyrrolidine-1-carboxylate |
676132-43-7 | 10g |
$5590.0 | 2023-05-25 |
1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester
Recent Advances in the Study of 1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester (CAS: 676132-43-7)
The compound 1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester (CAS: 676132-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and propenyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.
One of the key areas of research has been the optimization of synthetic routes for 1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed coupling reactions. This advancement not only improves the accessibility of the compound for further research but also reduces production costs, making it a viable candidate for large-scale pharmaceutical applications.
Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro studies have shown its affinity for GABA-A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Furthermore, preliminary in vivo studies in rodent models have indicated a favorable pharmacokinetic profile, with good bioavailability and minimal off-target effects.
Recent computational studies have also explored the molecular interactions of 1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester with various biological targets. Molecular docking simulations have identified potential binding sites on several protein targets, providing valuable insights for structure-activity relationship (SAR) studies. These findings are expected to guide the design of more potent and selective derivatives in future research.
In the context of drug development, this compound has shown promise as a scaffold for the creation of novel therapeutic agents. Its structural flexibility allows for various modifications, enabling researchers to fine-tune its pharmacological properties. Current research efforts are focused on developing analogs with improved target specificity and reduced side effects, potentially leading to new treatments for central nervous system disorders.
Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles require further investigation. Ongoing research is addressing these concerns through comprehensive preclinical studies, with the aim of advancing this compound towards clinical trials in the coming years.
The growing body of research on 1-Pyrrolidinecarboxylic acid, 2-(2-propenyl)-, phenylmethyl ester underscores its potential as a valuable tool in chemical biology and a promising candidate for pharmaceutical development. As studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may emerge as an important player in the treatment of various medical conditions, particularly in the field of neurology and psychiatry.
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